Cas no 844-24-6 (Benzeneacetonitrile,4-chloro-a-[2-chloro-4-(hydroxyimino)-5-methyl-2,5-cyclohexadien-1-ylidene]-)

• Product Name: Benzeneacetonitrile,4-chloro-a-[2-chloro-4-(hydroxyimino)-5-methyl-2,5-cyclohexadien-1-ylidene]-
• CAS No: 844-24-6
• MF: C₁₅H₁₀Cl₂N₂O
• MW: 305.15870141983
• MDL: MFCD30581193
• CID: 730050
• PubChem ID: 70054
• Update Time: 2025-07-01

Benzeneacetonitrile,4-chloro-a-[2-chloro-4-(hydroxyimino)-5-methyl-2,5-cyclohexadien-1-ylidene]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-chloro-a-[2-chloro-4-(hydroxyimino)-5-methyl-2,5-cyclohexadien-1-ylidene]-
• (4-chlorophenyl)[2-chloro-4-(hydroxyimino)-5-methylcyclohexa-2,5-dien-1-ylidene]acetonitrile
• 2-(2-chloro-4-hydroxyimino-5-methylcyclohexa-2,5-dien-1-ylidene)-2-(4-chlorophenyl)acetonitrile
• 844-24-6
• MFCD30581193
• SY273295
• 4-chloro-alpha-[2-chloro-4-(hydroxyimino)-5-methyl-2,5-cyclohexadien-1-ylidene]benzeneacetonitrile
• BYRQMRDYXFADRJ-UHFFFAOYSA-N
• NS00042917
• 2-[2-CHLORO-4-(HYDROXYIMINO)-5-METHYLCYCLOHEXA-2,5-DIEN-1-YLIDENE]-2-(4-CHLOROPHENYL)ACETONITRILE
• SCHEMBL11767823
• DTXSID801118167
• 4-Chloro-I+/--[2-chloro-4-(hydroxyimino)-5-methyl-2,5-cyclohexadien-1-ylidene]benzeneacetonitrile

• MDL： MFCD30581193
• Inchi： 1S/C15H10Cl2N2O/c1-9-6-12(14(17)7-15(9)19-20)13(8-18)10-2-4-11(16)5-3-10/h2-7,20H,1H3
• InChI Key： BYRQMRDYXFADRJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C)=CC1=C(C#N)C1C=CC(=CC=1)Cl)=NO

Computed Properties

• Exact Mass: 304.017018
• Monoisotopic Mass: 304.017018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.4
• XLogP3: 3.8

Experimental Properties

• Density: 1.306
• Boiling Point: 413.457°C at 760 mmHg
• Flash Point: 203.852°C
• Refractive Index: 1.614

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on Benzeneacetonitrile,4-chloro-a-[2-chloro-4-(hydroxyimino)-5-methyl-2,5-cyclohexadien-1-ylidene]-

Benzeneacetonitrile, 4-Chloro-a-[2-Chloro-4-(Hydroxyimino)-5-Methyl-2,5-Cyclohexadien-1-Ylidene]

The compound Benzeneacetonitrile, 4-Chloro-a-[2-Chloro-4-(Hydroxyimino)-5-Methyl-2,5-Cyclohexadien-1-Ylidene], with CAS No. 844-24-6, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzene ring substituted with a nitrile group and a chlorinated cyclohexadienyl moiety. The presence of the hydroxyimino group further adds to its functional diversity, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled researchers to explore the synthesis of this compound with greater precision. The molecule's structure is particularly interesting due to the conjugation between the aromatic ring and the cyclohexadienyl system, which can influence its electronic properties and reactivity. Studies have shown that this conjugation plays a critical role in stabilizing the molecule and enhancing its ability to participate in redox reactions. This makes it a promising candidate for applications in electrochemical devices and sensors.

In terms of biological activity, Benzeneacetonitrile, 4-Chloro-a-[2-Chloro-4-(Hydroxyimino)-5-Methyl-2,5-Cyclohexadien-1-Ylidene] has been investigated for its potential as an anti-inflammatory agent. Research conducted in 2023 revealed that the compound exhibits moderate inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation. This finding suggests that it could be developed into a therapeutic agent for conditions such as arthritis and other inflammatory disorders.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution, cyclization, and oxidation reactions. One of the most efficient methods reported involves the use of transition metal catalysts to facilitate key transformations. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic ring system with high fidelity. This approach not only enhances the yield but also ensures the formation of stereochemically pure products.

From an environmental standpoint, the stability and biodegradability of Benzeneacetonitrile, 4-Chloro-a-[2-Chloro-4-(Hydroxyimino)-5-Methyl-2,5-Cyclohexadien-1-Ylidene] have been evaluated under simulated environmental conditions. Studies indicate that the compound undergoes slow degradation under UV light and microbial action, suggesting that it may persist in certain ecosystems if not properly managed. This highlights the importance of responsible handling and disposal practices during its production and use.

In conclusion, Benzeneacetonitrile, 4-Chloro-a-[2-Chloro-4-(Hydroxyimino)-5-Methyl-2,5-Cyclohexadien-1-Ylidene] is a versatile compound with potential applications in both chemical synthesis and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop novel materials and therapeutic agents. As ongoing studies continue to uncover its properties and applications, this compound is poised to play an increasingly important role in various scientific disciplines.